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Thermal Stability Data of Metal Alkoxides

The table below summarizes the available thermal stability data from the search results.

Alkoxide
Thermal Stability /
Decomposition Data

Experimental Conditions / Notes

Lithium
Ethoxide
(LiOEt)

Decomposes at ~325 °C [1]. Data from materials science analysis; applied in

MOCVD [1].

Lithium tert-
Butoxide
(LiOtBu)

Sublimes at ~110 °C at 0.1
Torr; melting point 170-205
°C [1].

Sublimation indicates volatility; decomposition
temperature not specified [1].

Sodium n-
Propoxide

Decomposition starts above
623 K (~350 °C) [2].

Measured via Thermogravimetric Analysis-Mass

Spectrometry (TGA-MS); solid residues include
sodium carbonate and sodium hydroxide [2].

Sodium iso-
Propoxide

Decomposition starts above
573 K (~300 °C) [2].

Measured via TGA-MS; decomposition pathway
differs from sodium n-propoxide [2].
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Key Experimental Methodologies

The thermal data in the search results were primarily obtained through standardized analytical techniques.

Thermogravimetric Analysis-Mass Spectrometry (TGA-MS): This method continuously measures

a sample's mass change as temperature increases, identifying the temperature at which
decomposition begins. The coupled mass spectrometer analyzes gaseous products released during

decomposition, helping to understand the decomposition mechanism [2].
Material Characterization for Synthesis: Thermal data for lithium alkoxides comes from materials

science research where these compounds are used as precursors. Properties like decomposition and
sublimation temperatures are critical for processes like Metal-Organic Chemical Vapor Deposition

(MOCVD) [1].

The following workflow outlines a general approach for determining thermal stability and decomposition

pathways.

Start: Alkoxide Sample

Thermogravimetric Analysis (TGA) Differential Scanning Calorimetry (DSC) Mass Spectrometry (MS) Other Characterization
(FTIR, XRD, NMR)

Data Interpretation

Determine Decomposition
Onset Temperature

Identify Decomposition
Products & Pathways

Output: Thermal Stability Profile
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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